Cas no 847795-96-4 (3-Azabicyclo[3.2.1]octan-8-one, 3-(phenylmethyl)-, oxime)

3-Azabicyclo[3.2.1]octan-8-one, 3-(phenylmethyl)-, oxime structure
847795-96-4 structure
Product Name:3-Azabicyclo[3.2.1]octan-8-one, 3-(phenylmethyl)-, oxime
CAS No:847795-96-4
MF:C14H18N2O
MW:230.305523395538
CID:1827874
PubChem ID:59134550
Update Time:2025-04-21

3-Azabicyclo[3.2.1]octan-8-one, 3-(phenylmethyl)-, oxime Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.2.1]octan-8-one, 3-(phenylmethyl)-, oxime
    • WHGDLXHMYLJEMH-UHFFFAOYSA-N
    • 3-Benzyl-3-azabicyclo[3.2.1]octan-8-one oxime
    • 3-benzyl-3-azabicyclo[3.2.1]octan-8-oneoxime
    • SCHEMBL1514846
    • 847795-96-4
    • E77528
    • Inchi: 1S/C14H18N2O/c17-15-14-12-6-7-13(14)10-16(9-12)8-11-4-2-1-3-5-11/h1-5,12-13,17H,6-10H2
    • InChI Key: WHGDLXHMYLJEMH-UHFFFAOYSA-N
    • SMILES: O/N=C1\C2CN(CC3C=CC=CC=3)CC\1CC2

Computed Properties

  • Exact Mass: 230.141913202g/mol
  • Monoisotopic Mass: 230.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.8Ų
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